Cas no 1361482-32-7 (2,4-Bis(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2,4-Bis(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361482-32-7
• MF: C₁₇H₇Cl₆N
• MW: 437.962178468704
• CID: 4968438
• Update Time: 2025-05-20

2,4-Bis(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C17H7Cl6N/c18-11-3-9(4-12(19)16(11)22)8-1-2-24-15(7-8)10-5-13(20)17(23)14(21)6-10/h1-7H
• InChI Key： SLCJGGWZIJBDIV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CN=C(C2C=C(C(=C(C=2)Cl)Cl)Cl)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 400
• XLogP3: 7.9
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Bis(3,4,5-trichlorophenyl)pyridine

Comprehensive Overview of 2,4-Bis(3,4,5-trichlorophenyl)pyridine (CAS No. 1361482-32-7)

2,4-Bis(3,4,5-trichlorophenyl)pyridine (CAS No. 1361482-32-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound belongs to the class of polychlorinated aromatic derivatives, which are known for their stability and versatility in chemical synthesis. Researchers and industry professionals are increasingly exploring its use in advanced material science, pharmaceutical intermediates, and agrochemical formulations.

The molecular structure of 2,4-Bis(3,4,5-trichlorophenyl)pyridine features a central pyridine ring flanked by two 3,4,5-trichlorophenyl groups at the 2 and 4 positions. This arrangement imparts distinct electronic and steric properties, making it a valuable building block in the design of functional materials. Recent studies have highlighted its potential role in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic cells. The compound's ability to modulate electron density and its thermal stability are key factors driving its adoption in these cutting-edge applications.

In the pharmaceutical sector, 2,4-Bis(3,4,5-trichlorophenyl)pyridine is being investigated as a precursor for drug discovery and medicinal chemistry. Its rigid aromatic framework and halogen-rich composition make it a promising candidate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential to interact with biological targets, such as enzymes and receptors, due to its unique molecular geometry and electronic properties. This has led to a surge in publications and patents exploring its utility in therapeutic agent development.

Another area of growing interest is the compound's application in agrochemical research. The presence of multiple chlorine atoms in its structure enhances its lipophilicity, which is a desirable trait for crop protection agents. Scientists are evaluating its efficacy as a scaffold for designing next-generation pesticides and herbicides, with a focus on improving environmental compatibility and target specificity. This aligns with the global trend toward sustainable agriculture and the reduction of ecological footprints in farming practices.

From a synthetic chemistry perspective, 2,4-Bis(3,4,5-trichlorophenyl)pyridine presents intriguing challenges and opportunities. Its preparation typically involves multistep organic synthesis, including cross-coupling reactions and halogenation processes. Recent advancements in catalytic methodologies have improved the efficiency and yield of its production, making it more accessible for research and industrial use. The compound's stability under various conditions also makes it a reliable candidate for long-term storage and large-scale manufacturing.

Environmental and safety considerations are paramount when working with 2,4-Bis(3,4,5-trichlorophenyl)pyridine. While it is not classified as a hazardous material, proper handling protocols should be followed to ensure workplace safety and environmental protection. Researchers emphasize the importance of waste management and disposal practices to mitigate any potential risks associated with its use. These precautions are in line with the broader industry shift toward green chemistry and responsible innovation.

The commercial availability of 2,4-Bis(3,4,5-trichlorophenyl)pyridine (CAS No. 1361482-32-7) has expanded in recent years, with several specialty chemical suppliers offering it in varying quantities and purities. This increased accessibility has facilitated its adoption in both academic and industrial settings. Pricing trends indicate a steady demand, particularly from sectors engaged in high-value chemical production and R&D initiatives. Market analysts predict continued growth in its applications, driven by ongoing innovations in material science and life sciences.

In conclusion, 2,4-Bis(3,4,5-trichlorophenyl)pyridine represents a fascinating example of how specialty chemicals can bridge multiple disciplines. Its unique properties and diverse applications make it a compound of significant interest in today's innovation-driven landscape. As research progresses, we can anticipate new discoveries that will further expand its utility and solidify its position as a valuable tool in scientific advancement and industrial progress.